Cas no 77894-16-7 ([1,1'-Biphenyl]-4-aceticacid, 4'-chloro-2-methoxy-)

• Product Name: [1,1'-Biphenyl]-4-aceticacid, 4'-chloro-2-methoxy-
• CAS No: 77894-16-7
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 565096
• PubChem ID: 53814
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-aceticacid, 4'-chloro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-aceticacid, 4'-chloro-2-methoxy-
• 2-[4-(4-chlorophenyl)-3-methoxyphenyl]acetic acid
• 4'-Chloro-6-methoxy-4-biphenylacetic acid
• (1,1'-Biphenyl)-4-acetic acid, 4'-chloro-2-methoxy-
• 4-BIPHENYLACETIC ACID, 4'-CHLORO-6-METHOXY-
• 4'-Chloro-2-methoxy-(1,1'-biphenyl)-4-acetic acid
• AC1L1FOU
• AG-H-12285
• BRN 5052428
• CHEMBL7288
• DTXSID00228520
• SCHEMBL11363872
• 77894-16-7

• Inchi： 1S/C15H13ClO3/c1-19-14-8-10(9-15(17)18)2-7-13(14)11-3-5-12(16)6-4-11/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： KCDIBJVGCJHBGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(CC(=O)O)=CC=1OC

Computed Properties

• Exact Mass: 276.05539
• Monoisotopic Mass: 276.055322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 3.6

Experimental Properties

• Density: 1.268
• Boiling Point: 414.7°C at 760 mmHg
• Flash Point: 204.6°C
• Refractive Index: 1.589
• PSA: 46.53